Cas no 81702-45-6 (Tetracosanoic acid, 2,3-bis[[(9Z)-1-oxo-9-octadecenyl]oxy]propyl ester)

Tetracosanoic acid, 2,3-bis[[(9Z)-1-oxo-9-octadecenyl]oxy]propyl ester structure
81702-45-6 structure
Product name:Tetracosanoic acid, 2,3-bis[[(9Z)-1-oxo-9-octadecenyl]oxy]propyl ester
CAS No:81702-45-6
MF:C63H118O6
MW:971.607441425323
CID:583500
PubChem ID:71407406

Tetracosanoic acid, 2,3-bis[[(9Z)-1-oxo-9-octadecenyl]oxy]propyl ester Chemical and Physical Properties

Names and Identifiers

    • Tetracosanoic acid, 2,3-bis[[(9Z)-1-oxo-9-octadecenyl]oxy]propyl ester
    • 2,3-di(octadec-9-enoyloxy)propyl tetracosanoate
    • DTXSID60827977
    • 81702-45-6
    • 2,3-Bis[(octadec-9-enoyl)oxy]propyl tetracosanoate
    • Inchi: InChI=1S/C63H118O6/c1-4-7-10-13-16-19-22-25-28-29-30-31-32-33-36-38-41-44-47-50-53-56-62(65)68-59-60(69-63(66)57-54-51-48-45-42-39-35-27-24-21-18-15-12-9-6-3)58-67-61(64)55-52-49-46-43-40-37-34-26-23-20-17-14-11-8-5-2/h26-27,34-35,60H,4-25,28-33,36-59H2,1-3H3
    • InChI Key: OZGHAUBMNCOWIH-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCC=CCCCCCCCC)OC(=O)CCCCCCCC=CCCCCCCCC

Computed Properties

  • Exact Mass: 970.89284148g/mol
  • Monoisotopic Mass: 970.89284148g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 69
  • Rotatable Bond Count: 60
  • Complexity: 1110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 26.6
  • Topological Polar Surface Area: 78.9Ų

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